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Introduction

Reactive Yellow 25 (C.l. 191755) is a synthetic azo dye belonging to the reactive class of
dyes, characterized by their ability to form covalent bonds with textile fibers. Its widespread use
in the textile industry necessitates accurate and reliable analytical methods for its quantification
in various matrices, including industrial effluents, environmental samples, and finished
products. This document provides detailed application notes and protocols for the quantification
of Reactive Yellow 25 using UV-Visible Spectrophotometry, High-Performance Liquid
Chromatography (HPLC), and Electrochemical Methods.

UV-Visible Spectrophotometry

UV-Visible spectrophotometry is a simple, cost-effective, and rapid method for the
guantification of dyes in solution. The method is based on the principle that the amount of light
absorbed by a colored solution is directly proportional to the concentration of the analyte, as
described by the Beer-Lambert law.

Quantitative Data Summary
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Parameter Value Reference

Wavelength of Maximum

Absorbance (Amax) 410 nm s

Linearity Range 1-25 pg/mL Representative data
Limit of Detection (LOD) ~0.1 pg/mL Representative data
Limit of Quantification (LOQ) ~0.3 pg/mL Representative data
Correlation Coefficient (R2) > 0.999 Representative data

Experimental Protocol

1.

Materials and Reagents:

Reactive Yellow 25 standard

Deionized water (or appropriate solvent)
Volumetric flasks

Pipettes

Quartz cuvettes

UV-Visible Spectrophotometer

. Preparation of Standard Solutions:

Stock Solution (100 pg/mL): Accurately weigh 10 mg of Reactive Yellow 25 standard and
dissolve it in a 100 mL volumetric flask with deionized water.

Working Standards: Prepare a series of working standard solutions (e.g., 1, 5, 10, 15, 20, 25
pg/mL) by diluting the stock solution with deionized water in volumetric flasks.

. Sample Preparation:

For agueous samples, filter through a 0.45 um syringe filter to remove any particulate matter.
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If the sample concentration is expected to be high, perform a preliminary dilution to bring it
within the linear range of the calibration curve.

. Measurement:

Set the spectrophotometer to scan a wavelength range (e.g., 300-600 nm) to determine the
Amax of Reactive Yellow 25, which is reported to be 410 nm[1].

Set the spectrophotometer to measure the absorbance at 410 nm.

Use deionized water as a blank to zero the instrument.

Measure the absorbance of each working standard and the sample solution.

. Data Analysis:

Construct a calibration curve by plotting the absorbance of the standards against their
corresponding concentrations.

Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R?).

Determine the concentration of Reactive Yellow 25 in the sample by substituting its
absorbance value into the regression equation.

Preparation Measurement Data Analysis

Prepare Standard Solutions Set Amax (410 nm) Blank with Solvent Measure Absorbance (Construct Calibration Curve)—»(ouantify Sample)

Prepare Sample |
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UV-Vis Spectrophotometry Workflow

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful analytical technique that separates, identifies, and quantifies components
in a mixture. For reactive dyes, reverse-phase HPLC with a Diode Array Detector (DAD) is
commonly employed.

Quantitative Data Summary (Representative for Reactive

Dyes)
Parameter Value Reference
Linearity Range 0.1 - 50 pg/mL [2][3]
Limit of Detection (LOD) 0.01-0.1 pg/mL [2]
Limit of Quantification (LOQ) 0.03 - 0.3 pg/mL [2]
Recovery 95 - 105% Representative data
Correlation Coefficient (R?) >0.999 [2]

Experimental Protocol

1. Instrumentation and Conditions:

o HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and
Diode Array Detector (DAD).

e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm particle size).

» Mobile Phase: A gradient of Solvent A (e.g., 20 mM ammonium acetate buffer, pH 6.8) and
Solvent B (Acetonitrile).

o Gradient Program (Example):
o 0-5min: 10% B

o 5-20 min: 10% to 90% B
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o 20-25 min: 90% B

o 25-30 min: 90% to 10% B

o 30-35 min: 10% B

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Injection Volume: 20 pL.

Detection Wavelength: 410 nm.

. Reagents and Materials:

Reactive Yellow 25 standard

Acetonitrile (HPLC grade)

Ammonium acetate (HPLC grade)

Water (HPLC grade)

Volumetric flasks, pipettes, and autosampler vials

. Preparation of Standard and Sample Solutions:

Follow the same procedure as for UV-Visible spectrophotometry to prepare stock and
working standard solutions in a suitable solvent (e.g., water:acetonitrile 50:50).

For wastewater samples, solid-phase extraction (SPE) may be necessary to remove
interfering matrix components. A C18 SPE cartridge can be used for this purpose.

. Data Analysis:

Identify the peak corresponding to Reactive Yellow 25 based on its retention time from the
analysis of the standard solution.
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+ Construct a calibration curve by plotting the peak area of the standards against their
concentrations.

+ Perform a linear regression analysis to determine the concentration of Reactive Yellow 25 in
the sample.

Preparation

Prepare & Filter Sample

Prepare Standards

HPLC Analysis

Data Analysis
Inject into HPLC Separation on C18 Column DAD Detection (410 nm) Obtain Chromatogram Calibration Curve (Peak Area)HQuamify Analylej

Preparation

Prepare Standards & Sample in Electrolyte Measurement Data Analysis
Assemble 3-Electrode Cell Run DPV Scan Obtain Hr ibration Curve (Peak Currenl))—»(QuantifyAnalyte)
Prepare Electrodes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Reactive Yellow 25]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557121/docs#application-notes-and-protocols-for-
the-quantification-of-reactive-yellow-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.researchgate.net/figure/Linearity-results-Limit-of-Detection-LOD-and-Limit-of-Quantification-LOQ_tbl1_318870761
https://journals.najah.edu/media/journals/full_texts/quantitative-determination-three-textile-reactive-dyes--ground-water-sewage-water-and-soil-using-v.pdf
https://www.benchchem.com/product/b15557121/docs#application-notes-and-protocols-for-the-quantification-of-reactive-yellow-25
https://www.benchchem.com/product/b15557121/docs#application-notes-and-protocols-for-the-quantification-of-reactive-yellow-25
https://www.benchchem.com/product/b15557121/docs#application-notes-and-protocols-for-the-quantification-of-reactive-yellow-25
https://www.benchchem.com/product/b15557121/docs#application-notes-and-protocols-for-the-quantification-of-reactive-yellow-25
https://www.benchchem.com/product/b15557121?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

